Cas no 193693-61-7 ((R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid)

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid is a chiral Fmoc-protected pyrrolidine derivative widely used in peptide synthesis and medicinal chemistry. Its key advantages include high stereochemical purity, ensuring consistent enantioselective reactions, and the Fmoc group’s orthogonal protection, which facilitates selective deprotection under mild basic conditions. The carboxylic acid functionality allows for further derivatization, making it a versatile building block for constructing complex molecules. Its stability under standard handling conditions and compatibility with solid-phase peptide synthesis (SPPS) enhance its utility in research and pharmaceutical applications. This compound is particularly valuable for introducing constrained proline-like motifs into peptides, improving conformational control and bioactivity.
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid structure
193693-61-7 structure
Product Name:(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
CAS No:193693-61-7
MF:C21H21NO4
MW:351.395745992661
MDL:MFCD06202403
CID:116435
PubChem ID:6957999
Update Time:2025-06-26

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
    • 2-Pyrrolidineaceticacid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-, (2R)-
    • Fmoc-D-beta-homoproline
    • Fmoc-D-beta-HPro-OH
    • Fmoc-D-β-Homoproline
    • Fmoc-D-β-HoPro-OH
    • AmbotzFAA6610
    • Fmoc-′D-β-homoproline′
    • RARECHEM AK PT F110
    • -2-(1-(((9H-Fluoren-9-yl)
    • (R)-1-Fmoc-2-pyrrolidineacetic acid
    • Fmoc-(R)-2-(2-Pyrrolidinyl)acetic acid
    • (9H-Fluoren-9-yl)MethOxy]Carbonyl D-β-homoPro
    • pyrrolidin-2-yl)
    • Fmoc-D-β-homoproline≥ 99% (HPLC)
    • (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Fmoc-D-beta-homoproline
    • 2-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-, (R)-
    • 2-[(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]acetic acid
    • HY-W045221
    • Fmoc-D-Pro-(C#CH2)OH
    • Fmoc-D-beta-homoproline, AldrichCPR
    • EN300-1178681
    • DS-4545
    • A880248
    • 2-[(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]acetic acid
    • F12081
    • PD197171
    • CS-0038224
    • DTXSID70426258
    • AKOS016843964
    • N-beta-(9-Fluorenylmethyloxycarbonyl)-D-homoproline
    • [(2R)-1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl]acetic acid
    • MFCD06202403
    • SCHEMBL20590863
    • 193693-61-7
    • [(2R)-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-2-YL]ACETIC ACID
    • DA-73448
    • MDL: MFCD06202403
    • Inchi: 1S/C21H21NO4/c23-20(24)12-14-6-5-11-22(14)21(25)26-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,23,24)/t14-/m1/s1
    • InChI Key: ZNIGOUDZWCDFFC-CQSZACIVSA-N
    • SMILES: O(C(N1CCC[C@@H]1CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 351.14700
  • Monoisotopic Mass: 351.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: 3.81250

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM122441-1g
(R)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7 97%
1g
$208 2021-06-09
Chemenu
CM122441-5g
(R)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7 97%
5g
$768 2021-06-09
Chemenu
CM122441-10g
(R)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7 97%
10g
$1038 2021-06-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R77660-5g
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7
5g
¥1676.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R77660-10g
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7
10g
¥3676.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R77660-1g
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7
1g
¥596.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R77660-250mg
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7
250mg
¥276.0 2021-09-08
ChemScence
CS-0038224-250mg
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7 98.79%
250mg
$55.0 2022-04-27
ChemScence
CS-0038224-1g
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7 98.79%
1g
$85.0 2022-04-27
ChemScence
CS-0038224-5g
(R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid
193693-61-7 98.79%
5g
$250.0 2022-04-27

Additional information on (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic acid

Introduction to (R)-2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-2-yl)acetic Acid and Its Significance in Modern Chemical Biology

(R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 193693-61-7, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense study for its potential applications in drug development and therapeutic interventions.

The molecular framework of (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) is characterized by its intricate arrangement of functional groups, including a pyrrolidine ring, a fluorene moiety, and an acetic acid derivative. These structural elements contribute to its unique chemical properties and biological interactions, which are being explored for their therapeutic potential. The presence of the fluorene group, in particular, is noteworthy as it is often associated with enhanced solubility and stability in biological systems, making it an attractive component for drug candidates.

In recent years, there has been a surge in research focused on chiral compounds due to their role in biological systems and their potential as pharmacological agents. The (R-configuration of this compound underscores its stereochemical specificity, which is critical for many biological processes. Stereoisomers can exhibit vastly different biological activities, making the precise stereochemical control during synthesis essential for therapeutic applications. The synthesis of (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) represents a significant achievement in synthetic chemistry, demonstrating the ability to produce complex molecules with high enantioselectivity.

The utility of this compound extends to various areas of biomedical research. One of the most promising applications is in the development of enzyme inhibitors. The pyrrolidine ring and the acetic acid moiety are known to interact with enzymes in specific ways, making them valuable scaffolds for designing inhibitors that can modulate enzyme activity. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic pathways, potentially leading to new treatments for metabolic disorders.

Another area where (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) shows promise is in the field of oncology. Cancer research has increasingly focused on targeting specific enzymes and pathways that are dysregulated in tumor cells. The structural features of this compound make it a candidate for developing small-molecule inhibitors that can selectively target cancer-related enzymes. Preliminary studies have suggested that derivatives of this compound can inhibit enzymes involved in cell proliferation and survival, offering a potential therapeutic strategy against certain types of cancer.

The fluorene group in the molecular structure also contributes to the photophysical properties of this compound. Fluorene-based molecules are known for their fluorescence characteristics, which make them useful in various imaging techniques and as probes in biochemical assays. The ability to track the interaction of this compound with biological targets using fluorescence microscopy could provide valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis of (R-2-(1-(((9H-Fluoren-9-ylmethoxy)carbonyl)pyrrolidin-2-yl)acetic acid) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, allows for the precise construction of the molecular framework. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

In conclusion, (R-2-(1-(((9H-Fluoren

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd